Cas no 118684-58-5 (Oxiranemethanol, 3-(1-pentynyl)-, (2S-trans)- (9CI))

• Product Name: Oxiranemethanol, 3-(1-pentynyl)-, (2S-trans)- (9CI)
• CAS No: 118684-58-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 131918
• Update Time: 2024-01-25

Oxiranemethanol, 3-(1-pentynyl)-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranemethanol, 3-(1-pentynyl)-, (2S-trans)- (9CI)

• Inchi： 1S/C8H12O2/c1-2-3-4-5-7-8(6-9)10-7/h7-9H,2-3,6H2,1H3/t7-,8-/m0/s1
• InChI Key： OTBRUGHRWMBJEX-YUMQZZPRSA-N
• SMILES： O1[C@@H](C#CCCC)[C@@H]1CO

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 236.4±33.0 °C(Predicted)
• PSA: 32.76
• pka: 14.44±0.10(Predicted)